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The floral industry, with its global supply chains and reliance on perishable products, faces
increasing scrutiny regarding its environmental footprint. A key component in extending the
vase life of cut flowers and reducing waste is the use of floral preservatives. Chrysal, a
prominent brand in this sector, has made several public commitments to sustainability. This
guide provides an objective comparison of Chrysal's sustainability claims against those of its
main competitor, Floralife, and other alternatives, based on publicly available information. It is
important to note that while both companies have publicized their sustainability initiatives,
comprehensive, independent, third-party validation and direct comparative life cycle
assessments (LCAs) are not readily available in the public domain. The information presented
herein is based on company-issued reports and press releases.

Comparison of Sustainability Claims: Chrysal vs.
Floralife
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Sustainability
Aspect

Chrysal's Claims

Floralife's Claims
(a division of
Smithers-Oasis)

Other Alternatives
(General)

Product Composition

Introduction of a 99%
bio-based flower food.
[1][2] The primary
ingredients are
described as sugar,
organic acid, and

preservatives.[3][4]

Offers products with
96-99% naturally
derived ingredients.[5]
Key components
include a sugar for
nutrition, an acidifier
to lower water pH, and
a biocide or "stem

unpluggers".[6][7]

Homemade and eco-
friendly alternatives
often utilize
ingredients like sugatr,
lemon juice, vinegar,
and essential oils.[8]
Some studies explore
the use of natural
compounds like
melatonin as

preservatives.[9]

Offers a range of
sustainable packaging
including compostable

sachets, recyclable

Committed to
reducing single-use
plastics and offers
recyclable paper

flower food packets

Alternatives often
have minimal or easily
recyclable packaging
(e.g., glass jars for

homemade solutions).

Packaging plastic sachets, and )
] made from 100% The environmental
paper sachets. Aims ) )
] recycled paper.[2][10] impact is largely
for all packaging to be )
Redesigned dependent on the
recyclable, reusable, ) )
containers to reduce sourcing of the
or compostable.[6] ) ) S ) )
plastic material.[11] individual ingredients.
Has a "2025
Sustainability Plan" o
) ] Sustainability goals
) ] focusing on climate ]
Aims to be climate are not centralized
change, water ]
Corporate neutral by 2030 and and vary widely

Sustainability Goals

100% circular by
2040.[3]

stewardship, product
portfolio, sustainable
packaging, and
stakeholder
awareness.[1][2][12]

depending on the
specific alternative

and its producer.

Life Cycle
Assessment (LCA) /

Conducted a carbon

footprint analysis with

Partnered with Carbon
Footprint Ltd. to

LCAs for homemade

or smaller-scale
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Carbon Footprint Ecochain, which found  conduct a carbon alternatives are
that 96.6% of their footprint assessment generally not
carbon footprint of their product lines, available. The
comes from suppliers.  starting with the environmental impact
[13][14] Floralife® Express is tied to the
200 range.[1][2] production and

transportation of

individual ingredients.

Experimental Protocols

To evaluate the efficacy of floral preservatives, a standardized vase life test is typically
conducted. The following is a generalized protocol that can be adapted for specific research
needs.

Objective: To determine the effect of different floral preservative solutions on the vase life and
quality of cut flowers.

Materials:

o Freshly cut flowers of a uniform variety and stage of development.

« Identical, clean vases.

 Distilled or deionized water (as a control).

o Chrysal flower food solution (prepared according to manufacturer's instructions).
 Floralife flower food solution (prepared according to manufacturer's instructions).
» Alternative preservative solution(s) (e.g., homemade solution).

e Graduated cylinders for accurate measurement.

e Scissors or a sharp knife for re-cutting stems.

o A controlled environment chamber with consistent temperature, humidity, and light.
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Methodology:

e Preparation: Prepare the different preservative solutions according to the specified
concentrations. Fill each vase with an equal volume of its assigned solution.

o Flower Preparation: Upon receiving the flowers, re-cut the stems at a 45-degree angle under
water to prevent air embolisms. Remove any leaves that will be below the waterline in the

vase.

e Randomization: Randomly assign an equal number of flower stems to each treatment group
(Control, Chrysal, Floralife, Alternative).

o Vase Placement: Immediately place the prepared stems into their respective vases.

« Environmental Control: Place all vases in a controlled environment with consistent
temperature (e.g., 20-22°C), relative humidity (e.g., 60-70%), and a set photoperiod (e.g., 12
hours of light and 12 hours of dark).

o Data Collection: At regular intervals (e.g., daily), record the following quantitative and
qualitative data for each flower:

o Vase Life: The number of days until the flower shows signs of senescence (e.g., wilting,
petal discoloration, bent neck). The end of vase life should be determined by a predefined
set of criteria.

o Water Uptake: Measure the volume of solution remaining in the vase.

o Fresh Weight: Carefully remove the flowers, blot any excess water from the stems, and
record their weight.

o Qualitative Assessment: Visually score the flowers based on turgidity, color, and overall
appearance using a predefined scale.

o Data Analysis: Statistically analyze the collected data to determine if there are significant
differences between the treatment groups.

Visualizations
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Signaling Pathway

Below is a simplified diagram illustrating the ethylene signaling pathway, a key process in
flower senescence that floral preservatives aim to inhibit. Ethylene, a plant hormone, binds to
receptors, triggering a signaling cascade that leads to the expression of genes responsible for
aging and wilting. Some floral preservatives contain compounds that block ethylene receptors
or inhibit ethylene synthesis.
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Caption: Simplified Ethylene Signaling Pathway in Flower Senescence.

Experimental Workflow

The following diagram outlines the typical workflow for conducting a vase life experiment to
compare the efficacy of different floral preservatives.
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Caption: Workflow for a Comparative Vase Life Experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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